N-Methylmoranoline

Specification

• CAS No.: 69567-10-8
• Molecular Formula: C7H15NO4
• Molecular Weight: 177.20 g/mol
• IUPAC Name: (2R,3R,4R,5S)-2-(hydroxymethyl)-1-methylpiperidine-3,4,5-triol
• Standard InChI: InChI=1S/C7H15NO4/c1-8-2-5(10)7(12)6(11)4(8)3-9/h4-7,9-12H,2-3H2,1H3/t4-,5+,6-,7-/m1/s1
• Standard InChI Key: AAKDPDFZMNYDLR-XZBKPIIZSA-N
• Isomeric SMILES: CN1C[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O
• Canonical SMILES: CN1CC(C(C(C1CO)O)O)O
• Melting Point: 141 - 142 °C

Introduction

Synonyms

• N-Methyl-1-deoxynojirimycin

• N-Methylmoranoline

• CAS Number: 69567-10-8

Physical State

N-Methyldeoxynojirimycin is typically encountered as a solid compound.

Property	Value
Molecular Formula	C7H15NO4
Molecular Weight	177.20 g/mol
CAS Number	69567-10-8
Physical State	Solid

Glycosidase Inhibition

Research indicates that N-Methyldeoxynojirimycin acts as a specific inhibitor of glycosidases, particularly α-glucosidases. It has been shown to inhibit the trimming of glucose residues in oligosaccharides, affecting viral glycoprotein processing in infected cells. This inhibition can impact viral replication and has implications for antiviral strategies.

Natural Occurrence

N-Methyldeoxynojirimycin has been identified in various natural sources, including the white mulberry tree (Morus alba) and human tissues. Its presence in fruits suggests potential dietary implications and biomarker applications for food consumption studies.

Analytical Methods

Detection methods for N-Methyldeoxynojirimycin include chromatographic techniques such as GC-MS and NMR spectroscopy, which allow for the characterization and quantification of this compound in biological samples.

Toxicity Profile

According to safety data sheets, N-Methyldeoxynojirimycin may cause respiratory tract irritation and skin corrosion upon exposure. Proper handling procedures should be followed to mitigate these risks.

Recommended Precautions

• Use personal protective equipment (PPE) when handling.

• Ensure adequate ventilation in workspaces.

• Follow disposal regulations for hazardous materials.